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CAS No.: 60-01-5

Cat. No.: S545800

Tributyrin's primary mechanism of action is its role as a prodrug for butyric acid, a short-chain fatty acid

(SCFA) with well-documented biological significance [1] [2] [3].

o Stability and Targeted Release: Unlike free butyrate, which is volatile and has an unpleasant odor,
tributyrin is a non-volatile, neutral triglyceride. It remains intact in the stomach and is hydrolyzed in
the intestine by pancreatic lipases, gradually releasing three molecules of butyrate and one of
glycerol directly into the gut [1] [2]. This provides a more stable and sustained release of butyrate to
the lower gastrointestinal tract.

¢ Novel Formulations: Research into nano-emulsions (TBNE) has shown improved digestibility and
absorption, leading to significantly higher ileal butyric acid content in animal models compared to
standard tributyrin [4].

Multimodal Biological Actions

Once released, butyrate exerts multiple therapeutic effects. The diagram below summarizes the key signaling

pathways involved in its anti-inflammatory and barrier repair functions.

Key signaling pathways of tributyrin-derived butyrate.

Anti-inflammatory and Immunomodulatory Effects

Tributyrin's anti-inflammatory effects are mediated through several key pathways [5] [3]:
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¢ Inhibition of NF-kB Pathway: Butyrate inhibits the NF-kB signaling pathway, a primary regulator of
pro-inflammatory cytokine production, reducing levels of TNF-q, IL-6, and IL-13 [5] [2] [3].

e Macrophage Polarization: It promotes a shift in macrophage polarization from the pro-inflammatory
M1 phenotype to the anti-inflammatory and tissue-repairing M2 phenotype, partly by activating the
JAK2/STAT6 signaling pathway [5].

e Epigenetic Regulation: As a histone deacetylase (HDAC) inhibitor, butyrate influences gene
expression, which may contribute to its anti-inflammatory and anticancer properties [6].

Intestinal Barrier Function

Butyrate is a primary energy source for colonocytes and is crucial for maintaining gut barrier integrity [6]

[3]. Supplementation with tributyrin has been shown to:

e Upregulate tight junction proteins like ZO-1 and Occludin, which seal the paracellular space
between epithelial cells [3].
e Enhance mucus production, further protecting the intestinal lining [2].

Gut Microbiome Modulation

Tributyrin can help restore a healthy gut microbiome, especially after disruption [3]:

¢ Itincreases microbial diversity and the abundance of beneficial SCFA-producing bacteria (e.qg.,
Muribaculaceae, Bifidobacterium).

e |t suppresses potential pathogens (e.g., Enterococcus) and decreases pathways related to
pathogenesis [3] [7].

e The resulting increase in SCFA production creates a positive feedback loop for gut health.

The Gut-Brain Axis

There is growing interest in tributyrin's potential to alleviate symptoms of major depressive disorder
(MDD) via the gut-brain axis [6]. It is hypothesized that by increasing butyrate availability, tributyrin may
modulate systemic inflammation, the HPA axis, neurotransmission, and neural proliferation, all of which are

implicated in depression [6].
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Quantitative Data from Experimental Models

The table below summarizes key findings on the effects of tributyrin supplementation across various animal

models.
Tributyrin L . )
Model Key Quantitative Primary Mechanism
System Dose & Outcomes Investigated source
Duration
Weaned 0.2% in diet, t CAT, IL-10; | MDA, IL-6 in  Antioxidant capacity, [5]
Piglets (LPS 28 days serum/liver; ¢ IL-1B in immune function, liver
challenge) serum; M1 - M2 macrophage polarization
macrophage shift. via SIRT1/NF-kB &
JAK2/STAT6.
Mouse 0.3g/kg &3 1 a-diversity; 1 SCFAs; 1 Restoration of gut [3]
(Antibiotic- g/kg BW, 11 Z0-1, Occludin; | serum microbiota, inflammation
induced days LPS, TNF-q, IL-6, IL-1p. reduction, intestinal barrier
dysbiosis) Low dose more effective. repair.
Juvenile Grass 0.5 g/kg & Significant promotion of Upregulation of [1]
Carp 1.0 g/kg in growth performance. oligopeptide transporter
diet PepT1 via CDX2/SP1
pathway.
Mouse (DSS- 150 mg/kg Alleviated disease activity Anti-inflammatory, [2]
induced BW, 15 days index & colon damage; | antioxidant, gut barrier
Colitis) MPO, IL-6, TNF-a; 1 protection.
Occludin; restored
microbiota.
Hy-Line Nano- 1 Avg. body weight, daily Improved digestion [4]
BROWN emulsion in feed intake, daily gain; 1 performance and nutrient
Chicks diet ileal butyric acid (172.18 vs  absorption.

100.85 mg/mL).

Key Experimental Protocols
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For researchers aiming to replicate these studies, here are summaries of core methodologies.

In Vivo Dietary Supplementation (Piglet Model) [5]

This protocol is typical for livestock nutrition research.

¢ Animals and Diet: Use 21-day-old weaned piglets. The basal diet should meet all nutritional
requirements (e.g., NRC 2012).

e Supplementation: Thoroughly mix tributyrin (e.g., 65% purity) into the basal diet at the target
concentration (e.g., 0.2%). Prepare feed pellets and store appropriately.

e Challenge Model: To induce inflammation, intraperitoneally inject a weight-based dose of
Lipopolysaccharide (LPS) (e.g., 80 ug/kg) on the final experimental day. A control group receives
saline.

e Sample Collection: Euthanize animals 4 hours post-injection. Collect blood (for serum), liver tissue,
and intestinal tissue. Snap-freeze samples in liquid nitrogen for subsequent analysis.

Assessment of Gut Microbiota (16S rRNA Sequencing) [3]

This is a standard protocol for microbiome analysis.

¢ DNA Extraction: Extract total genomic DNA from fecal or digesta samples using a commercial kit
(e.g., OMEGA DNA Kit).

¢ PCR Amplification: Amplify the hypervariable regions (e.g., V3-V4 of the 16S rRNA gene) using
universal primers (e.g., 338F and 806R).

o Library Prep and Sequencing: Prepare libraries using a standardized kit (e.g., lllumina TruSeq
Nano DNA LT Library Prep Kit) and sequence on a high-throughput platform (e.g., lllumina NovaSeq).

¢ Bioinformatic Analysis: Process raw sequences using pipelines (e.g., QIIME 2) to assess
alpha/beta diversity, taxonomic composition, and predicted metagenomic functions (e.g., PICRUSt2).

In Vitro Synthesis of Tributyrin [2]

This chemical synthesis method offers high conversion rates.

¢ Reaction Mixture: Combine butyric acid (80 mmol), glycerol (10 mmol), and an acidic ionic liquid
catalyst (e.g., 1-sulfobutyl-3-methylimidazolium hydrogen sulfate, 5% w/w of total substrates) in a
round-bottom flask.

o Esterification: Heat the mixture with magnetic stirring in an oil bath at 100—-130°C for 2 hours.
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o Purification: After cooling, wash the reaction mixture with warm water and 5% NaHCOs solution to
remove excess acid and catalyst. Dry the resulting product under reduced pressure.

Application in Human Drug Development

The most direct evidence for tributyrin's potential in human therapeutics comes from an ongoing clinical

trial for Major Depressive Disorder (MDD) [6].

¢ Trial Design: A double-blind, randomized, placebo-controlled pilot trial.

¢ Intervention: 8-week oral supplementation with 4 g/day of tributyrin, added to usual antidepressant
medication.

¢ Primary Outcome: Feasibility and acceptability of the intervention.

e Secondary Outcomes: Changes in depressive symptoms, anhedonia, affect, and various
biomarkers related to the gut-brain axis (e.g., gut microbiome, inflammation, epigenetic markers) [6].

This trial underscores the translation of tributyrin's mechanisms—particularly its action on the microbiota-

gut-brain axis—into a potential adjunctive treatment for a complex psychiatric condition [6].

Conclusion and Research Outlook

Tributyrin's value stems from its ability to efficiently deliver butyrate to the gut, triggering pleiotropic
effects including HDAC inhibition, NF-kB suppression, barrier reinforcement, and microbiome

modulation.

Future research should focus on:

e Determining optimal dosing and timing for specific conditions [8].

e Conducting larger-scale human clinical trials to confirm efficacy, especially in psychiatric and
metabolic diseases [6].

e Further exploring novel formulations like nano-emulsions to enhance bioavailability [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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